Cas no 17281-58-2 (Pyridinium, 1-(phenylmethyl)-, perchlorate)

• Product Name: Pyridinium, 1-(phenylmethyl)-, perchlorate
• CAS No: 17281-58-2
• MF: C₁₂H₁₂ClNO₄
• MW: 269.680982589722
• CID: 1356919
• PubChem ID: 12291563
• Update Time: 2025-06-10

Pyridinium, 1-(phenylmethyl)-, perchlorate Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-(phenylmethyl)-, perchlorate
• 1-Benzylpyridin-1-ium perchlorate
• 1-benzylpyridin-1-ium;perchlorate
• HMS2216A13
• HMS3351K11
• SMR000841163
• CHEMBL1728947
• MLS001241009
• 17281-58-2

• Inchi： 1S/C12H12N.ClO4/c1-3-7-12(8-4-1)11-13-9-5-2-6-10-13;2-1(3,4)5/h1-10H,11H2;/q+1;-1
• InChI Key： CLGQFCZBCMDQKV-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].[N+]1(C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 269.04556
• Monoisotopic Mass: 269.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• PSA: 78.15

Additional information on Pyridinium, 1-(phenylmethyl)-, perchlorate

Pyridinium, 1-(phenylmethyl)-, perchlorate (CAS No. 17281-58-2): A Comprehensive Overview

Pyridinium, 1-(phenylmethyl)-, perchlorate (CAS No. 17281-58-2) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural and functional properties. This compound is a pyridinium salt with a phenylmethyl substituent and a perchlorate counterion, making it an interesting subject for both academic research and practical applications.

The pyridinium core of the molecule is a six-membered aromatic ring with a positive charge on the nitrogen atom. This structural feature imparts the compound with strong cationic properties, which can influence its interactions with biological systems. The phenylmethyl group, also known as benzyl, adds a hydrophobic character to the molecule, enhancing its solubility in organic solvents and potentially affecting its biological activity.

The perchlorate counterion (ClO₄^-) is a highly stable and non-toxic anion that is commonly used in the synthesis of ionic liquids and other compounds. Its presence in Pyridinium, 1-(phenylmethyl)-, perchlorate contributes to the overall stability and solubility of the compound in various media.

In recent years, Pyridinium, 1-(phenylmethyl)-, perchlorate has been studied for its potential applications in drug delivery systems and as a precursor for the synthesis of more complex molecules. One notable area of research involves its use as an intermediate in the preparation of pharmaceuticals and agrochemicals. The cationic nature of the pyridinium ring makes it an attractive candidate for developing compounds with enhanced bioavailability and targeted delivery capabilities.

Studies have shown that Pyridinium, 1-(phenylmethyl)-, perchlorate can be effectively used in the synthesis of prodrugs, which are inactive precursors that are converted into active drugs within the body. This approach can improve the pharmacokinetic properties of drugs, such as their absorption, distribution, metabolism, and excretion (ADME). For example, researchers have explored the use of this compound in the development of prodrugs for cancer therapy, where it can enhance the delivery of therapeutic agents to tumor sites while minimizing systemic toxicity.

Another area of interest is the use of Pyridinium, 1-(phenylmethyl)-, perchlorate in antimicrobial applications. The cationic nature of pyridinium salts can disrupt bacterial cell membranes, making them effective against a wide range of microorganisms. Recent studies have demonstrated that this compound exhibits potent antimicrobial activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for developing new antimicrobial agents.

In addition to its pharmaceutical applications, Pyridinium, 1-(phenylmethyl)-, perchlorate has also been investigated for its potential use in materials science. The compound's unique properties make it suitable for the preparation of functional materials such as ionic liquids and conductive polymers. These materials have applications in various fields, including energy storage, catalysis, and electronics.

The synthesis of Pyridinium, 1-(phenylmethyl)-, perchlorate typically involves the quaternization of pyridine with benzyl chloride followed by treatment with perchloric acid. This process yields a highly stable and pure product that can be easily characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). The ease of synthesis and high purity make this compound an attractive choice for both academic research and industrial applications.

Despite its potential benefits, it is important to note that Pyridinium, 1-(phenylmethyl)-, perchlorate should be handled with care due to its cationic nature and potential interactions with biological systems. Proper safety protocols should be followed during handling and storage to ensure safe use.

In conclusion, Pyridinium, 1-(phenylmethyl)-, perchlorate (CAS No. 17281-58-2) is a versatile compound with a wide range of applications in organic chemistry, medicinal chemistry, and materials science. Its unique structural features and functional properties make it an important subject for ongoing research and development. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly significant role in various scientific and industrial fields.